
Cardiac Safety Events from Clinical Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: TAS0728

CAS No.: 2088323-16-2

Cat. No.: S544575

Get Quote

The phase I study of TAS0728 in patients with advanced solid tumors reported the following key safety

events [1] [2]:

Event
Description

Dose Level Outcome Relationship to TAS0728

Fatal cardiac
arrest

150 mg, twice

daily

Occurred after 1 cycle (21

days) of treatment

Could not be excluded due to

temporal association [1] [2]

Grade 3
diarrhea

200 mg and 150

mg, twice daily

Lasted >48 hours; was

dose-limiting

Defined as a Dose-Limiting

Toxicity (DLT) [1]

The study sponsor concluded that the overall risk-benefit ratio no longer favored continuing the trial, and the

maximum tolerated dose (MTD) was not established [1] [3].

General HER2 Inhibitor Cardiac Monitoring
Considerations

While TAS0728 is a covalent-binding HER2 inhibitor, other approved HER2-targeted therapies like

Trastuzumab are known to carry a risk of cardiotoxicity, such as dilated cardiomyopathy and reduced left

ventricular ejection fraction (LVEF) [4]. The following workflow outlines a general approach to cardiac

monitoring for high-risk therapeutics, which can be adapted for investigational agents:
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For research involving TAS0728, consider these monitoring principles derived from standard practices for

HER2-targeted agents [4]:

Baseline Assessment: Normal cardiac function should be a prerequisite before initiating studies.
This often includes measuring baseline Left Ventricular Ejection Fraction (LVEF) via
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echocardiogram (ECHO) or Multi-Gated Acquisition (MUGA) scan [4].

Proactive Monitoring: Implement regular cardiac function assessments throughout the treatment
period. For clinical trials, this is typically done at specific intervals (e.g., every 3 months) [4].

Endpoint Definition: Pre-define the criteria for a significant cardiac event. A documented decrease in
LVEF ≥10% is a commonly used threshold in oncology trials for cardiotoxicity [4].

Guidance for Researchers

Consult the Preclinical Profile: Review the preclinical data for TAS0728, which noted selectivity for
HER2 over wild-type EGFR but did not report overt cardiac toxicity in animal models [5]. This

suggests any cardiac effect in humans may be an off-target or unexpected event.
Adhere to Clinical Protocols: If working within the context of a clinical trial, follow the study's

specific safety monitoring plan, which would include detailed cardiac assessment schedules and
management guidelines for adverse events.

Adopt a Conservative Approach: Given the reported fatal event in the phase I trial, a highly
conservative monitoring strategy is warranted in any research setting involving TAS0728.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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